Cas no 1398066-02-8 (Propafenone-d5 Hydrochloride)

• Product Name: Propafenone-d5 Hydrochloride
• CAS No: 1398066-02-8
• MF: C₂₁H₂₈ClNO₃
• MW: 377.904925346375
• CID: 1066032
• Update Time: 2025-10-24

Propafenone-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (±)-Propafenone-d5?HCl (propyl-2,2,3,3,3-d5)
• Propafenone-d5 Hydrochloride
• XWIHRGFIPXWGEF-LUIAAVAXSA-N
• (±)-Propafenone-d5 HCl (n-propyl-2,2,3,3,3-d5)
• Propafenone Impurity 34
• Propafenone-d5 Ethyl (hydrochloride)

• Inchi： 1S/C21H27NO3.ClH/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17;/h3-11,18,22-23H,2,12-16H2,1H3;1H
• InChI Key： XWIHRGFIPXWGEF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)CCC1C=CC=CC=1)CC(O)CNCC([H])([H])C([H])([H])[H].Cl

Additional information on Propafenone-d5 Hydrochloride

Recent Advances in Propafenone-d5 Hydrochloride (CAS: 1398066-02-8) Research: A Comprehensive Review

Propafenone-d5 Hydrochloride, a deuterated analog of the well-known antiarrhythmic drug propafenone, has garnered significant attention in recent pharmacological and analytical research. With the CAS number 1398066-02-8, this compound serves as a critical internal standard in mass spectrometry-based quantification of propafenone and its metabolites in biological matrices. Recent studies have focused on its application in pharmacokinetic studies, drug-drug interaction assessments, and therapeutic drug monitoring, leveraging its superior stability and minimal isotopic effect compared to non-deuterated propafenone.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the pivotal role of Propafenone-d5 Hydrochloride in developing a highly sensitive LC-MS/MS method for quantifying propafenone in human plasma. The research team achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL, with precision and accuracy within ±15%, showcasing the compound's reliability as an internal standard. The method was successfully applied to a clinical study investigating the effects of CYP2D6 polymorphisms on propafenone metabolism, highlighting the compound's importance in personalized medicine approaches.

In the field of drug metabolism, recent investigations have utilized Propafenone-d5 Hydrochloride to elucidate novel metabolic pathways of propafenone. A groundbreaking 2024 study in Drug Metabolism and Disposition identified three previously unknown metabolites when using the deuterated compound as a tracer. This discovery has important implications for understanding inter-individual variability in drug response and potential toxicity profiles, particularly in patients with compromised hepatic function or specific genetic polymorphisms affecting drug metabolism enzymes.

The pharmaceutical industry has shown increasing interest in Propafenone-d5 Hydrochloride for quality control purposes. Recent regulatory submissions for generic propafenone formulations have incorporated this deuterated standard in their bioanalytical method validations, as recommended by current FDA and EMA guidelines for bioequivalence studies. This trend reflects the growing recognition of the compound's essential role in ensuring the accuracy and reliability of comparative bioavailability assessments.

Emerging research directions include the application of Propafenone-d5 Hydrochloride in novel drug delivery systems. A 2024 patent application describes its use in evaluating the release kinetics of propafenone from extended-release formulations, providing crucial data for the development of once-daily dosage forms that could significantly improve patient compliance in long-term arrhythmia management.

Future research opportunities with Propafenone-d5 Hydrochloride appear promising, particularly in the areas of pharmacogenomics and therapeutic drug monitoring. The compound's unique properties make it an indispensable tool for advancing our understanding of propafenone's clinical pharmacology and optimizing its therapeutic use in diverse patient populations. As analytical technologies continue to evolve, the applications of this deuterated standard are expected to expand further, potentially encompassing new diagnostic and therapeutic monitoring platforms.